Cas no 1554366-06-1 (3-Amino-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4-(difluoromethyl)pyridine
• CAS No: 1554366-06-1
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• CID: 4847406
• Update Time: 2025-07-27

3-Amino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)pyridin-3-amine
• 3-Amino-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H6F2N2/c7-6(8)4-1-2-10-3-5(4)9/h1-3,6H,9H2
• InChI Key： GSTILGUZMSJALA-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-4-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-(difluoromethyl)pyridine (CAS No. 1554366-06-1): Properties, Applications, and Industry Insights

3-Amino-4-(difluoromethyl)pyridine (CAS No. 1554366-06-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both an amino group and a difluoromethyl moiety on the pyridine ring makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly valued for its role in developing small-molecule inhibitors and fluorinated building blocks, which are critical in modern drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-4-(difluoromethyl)pyridine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers frequently search for terms such as "fluorinated pyridine synthesis", "pyridine-based agrochemicals", and "amino-difluoromethyl pyridine applications", reflecting the compound's relevance in cutting-edge science. Its ability to enhance the metabolic stability and bioavailability of target molecules has made it a focal point in hit-to-lead optimization programs.

The synthesis of 3-Amino-4-(difluoromethyl)pyridine typically involves multi-step reactions, including halogenation, amination, and fluorination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and scalability, addressing common challenges such as regioselectivity and byproduct formation. These innovations align with the growing industry emphasis on green chemistry and sustainable manufacturing.

From a commercial perspective, 3-Amino-4-(difluoromethyl)pyridine is often categorized under high-value fine chemicals. Its market dynamics are influenced by trends in personalized medicine and precision agriculture, where tailored chemical solutions are increasingly sought after. Analysts note rising interest in custom synthesis services for this compound, particularly from contract research organizations (CROs) and specialty chemical suppliers.

Quality control of CAS No. 1554366-06-1 requires rigorous analytical validation using HPLC, GC-MS, and NMR spectroscopy. Impurity profiling is essential, as even trace contaminants can impact downstream applications in bioconjugation or catalyst design. Recent publications have highlighted its utility in creating fluorescence probes for biological imaging, further expanding its potential beyond traditional uses.

Looking ahead, the development of novel derivatives based on the 3-Amino-4-(difluoromethyl)pyridine scaffold is expected to accelerate, particularly in areas like kinase inhibitor design and herbicide resistance management. With patent landscapes evolving rapidly, this compound exemplifies how structural diversification of core heterocycles continues to drive innovation across life sciences.